Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate

• IUPAC Name: methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-3-11-8-7(10)4-6(5-12-8)9(13)14-2/h4-5H,3,10H2,1-2H3,(H,11,12)
• InChI Key: JIUFYXSOIXEZIO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=N1)C(=O)OC)N
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

“Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate” is a chemical compound with the CAS Number: 1820674-18-7. It has a molecular weight of 195.22 and its IUPAC name is methyl 5-amino-6-(ethylamino)nicotinate. This compound is versatile and has diverse applications in scientific research, including drug development, catalysis, and materials science.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13N3O2/c1-3-11-8-7(10)4-6(5-12-8)9(13)14-2/h4-5H,3,10H2,1-2H3,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

and should be stored in a freezer. Unfortunately, other specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate has been utilized in the synthesis of diverse heterocyclic compounds, showing its versatility in organic synthesis. One study highlighted the preparation of various tetrahydropyridothienopyrimidine derivatives starting from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, indicating the compound's potential in constructing complex molecular structures (Bakhite, Yamada, & Al‐Sehemi, 2005). Additionally, the synthesis of novel pyrido[3′,2′:4,5]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles and related fused systems was demonstrated, emphasizing the compound's role in synthesizing multifaceted heterocyclic frameworks (Bakhite, Yamada, & Al‐Sehemi, 2005).

Role in Antihypertensive Activity

In another context, ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates were synthesized, showcasing the role of similar pyridine derivatives in medicinal chemistry. These compounds, starting from 2, 6-dihyroxy-3-cyano-4-methyl pyridine, are anticipated to exhibit antihypertensive activity, indicating potential therapeutic applications (Kumar & Mashelker, 2006).

Phosphine-catalyzed Annulation

A study on phosphine-catalyzed [4 + 2] annulation involving ethyl 2-methyl-2,3-butadienoate and N-tosylimines revealed the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This demonstrates the compound's utility in catalyzed annulation reactions, contributing to the development of highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound can be found online. It’s important to refer to this document for detailed safety and hazard information.